Cas no 448214-67-3 (ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate)
ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
- ethyl 5-(N-((4-bromophenyl)sulfonyl)acetamido)-2-phenylbenzofuran-3-carboxylate
- 3-Benzofurancarboxylic acid, 5-[acetyl[(4-bromophenyl)sulfonyl]amino]-2-phenyl-, ethyl ester
- ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate
- SR-01000454430-1
- F0808-2606
- SR-01000454430
- AKOS024600371
- 448214-67-3
- ethyl 5-[acetyl-(4-bromophenyl)sulfonylamino]-2-phenyl-1-benzofuran-3-carboxylate
-
- Inchi: 1S/C25H20BrNO6S/c1-3-32-25(29)23-21-15-19(11-14-22(21)33-24(23)17-7-5-4-6-8-17)27(16(2)28)34(30,31)20-12-9-18(26)10-13-20/h4-15H,3H2,1-2H3
- InChI Key: RCQIIWBKTXUPOW-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(N(C(C)=O)S(C3=CC=C(Br)C=C3)(=O)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 541.01947g/mol
- Monoisotopic Mass: 541.01947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 831
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.492±0.06 g/cm3(Predicted)
- Boiling Point: 669.7±65.0 °C(Predicted)
- pka: -18.19±0.70(Predicted)
ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0808-2606-2μmol |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-5μmol |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-10μmol |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-20μmol |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-1mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-2mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-3mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-4mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-5mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F0808-2606-10mg |
ethyl 5-[N-(4-bromobenzenesulfonyl)acetamido]-2-phenyl-1-benzofuran-3-carboxylate |
448214-67-3 | 10mg |
$79.0 | 2023-09-05 |
ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate
Recent Advances in the Study of Ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3)
Ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3) is a benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The presence of the 4-bromobenzenesulfonyl and phenyl groups in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.
Recent research has focused on the synthesis and optimization of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) described an efficient multi-step synthesis route for this compound, highlighting its scalability and reproducibility. The synthetic approach involved the condensation of key intermediates under controlled conditions, followed by purification techniques such as column chromatography and recrystallization. The study reported a yield of 78%, which is considered favorable for such complex molecules.
In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate exhibits moderate inhibitory effects against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, although further mechanistic studies are required to confirm these findings. Additionally, the compound has shown low cytotoxicity against normal human fibroblast cells, suggesting a potential therapeutic window.
Another area of interest is the compound's potential as an anti-inflammatory agent. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the effects of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate on inflammatory mediators such as TNF-α and IL-6. The results indicated a dose-dependent reduction in the production of these cytokines in LPS-stimulated macrophages, suggesting its potential utility in treating inflammatory diseases. However, the study also noted that further optimization of the compound's pharmacokinetic properties is necessary to enhance its bioavailability and efficacy.
Despite these promising findings, challenges remain in the development of ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as poor solubility and metabolic stability have been identified as potential barriers to its clinical translation. Recent efforts have focused on structural modifications to address these limitations, including the introduction of hydrophilic groups and the exploration of prodrug strategies. These modifications aim to improve the compound's drug-like properties while retaining its biological activity.
In conclusion, ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate (CAS: 448214-67-3) represents a promising scaffold for further drug development. Its diverse biological activities, coupled with ongoing synthetic and pharmacological optimization efforts, highlight its potential in addressing unmet medical needs. Future research should focus on elucidating its precise mechanisms of action, improving its pharmacokinetic profile, and evaluating its efficacy in preclinical models. Such studies will be critical in determining the compound's viability as a therapeutic agent in the fields of oncology and inflammation.
448214-67-3 (ethyl 5-N-(4-bromobenzenesulfonyl)acetamido-2-phenyl-1-benzofuran-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)